Cas no 1804211-63-9 (2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one
• CAS No: 1804211-63-9
• MF: C₁₁H₁₀BrClF₂O
• MW: 311.550308704376
• CID: 4979597
• Update Time: 2025-10-31

2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10BrClF2O/c1-6(12)10(16)7-3-2-4-8(11(14)15)9(7)5-13/h2-4,6,11H,5H2,1H3
• InChI Key： CLUUYEIPNAKNHQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)F)C=1CCl)=O

Computed Properties

• Exact Mass: 309.95716 g/mol
• Monoisotopic Mass: 309.95716 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 311.55

Additional information on 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one (CAS No. 1804211-63-9)

2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one, identified by the CAS number 1804211-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its brominated aromatic ring and a reactive aldehyde-like functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a bromine atom at the para position relative to the chloromethyl group enhances electrophilic aromatic substitution reactions, while the difluoromethyl group introduces lipophilicity and metabolic stability. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Among these, enzymes involved in DNA repair, transcriptional regulation, and signal transduction have been extensively studied. The 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one structure provides a versatile platform for modulating such pathways due to its ability to undergo selective modifications at multiple sites.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell proliferation, differentiation, and survival. Dysregulation of kinase activity is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The brominated aromatic ring and chloromethyl group in 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one allow for precise interactions with the ATP-binding pockets of kinases, facilitating the design of potent and selective inhibitors.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, including Janus kinases (JAKs), tyrosine kinases (TyKs), and serine/threonine kinases (STKs). For instance, modifications at the difluoromethyl position have been shown to enhance binding affinity and reduce off-target effects, leading to improved drug-like properties. These findings underscore the importance of structural optimization in harnessing the full potential of this scaffold.

The pharmaceutical industry has also explored the use of 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one as a building block for more complex molecules. By leveraging its reactive functional groups, researchers can construct heterocyclic compounds, peptidomimetics, and other scaffolds that mimic natural products or biological targets. This approach has led to the discovery of several lead compounds with therapeutic relevance.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making kinases and other enzymes critical targets for antiviral strategies. The ability of 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one to modulate kinase activity suggests its potential utility in inhibiting viral replication by disrupting essential signaling pathways.

The synthesis of 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination of a precursor aromatic ring, introduction of the chloromethyl group via formylation or chloroacetaldehyde condensation, and subsequent modification with difluoromethylation reagents such as Selectfluor or DAST (Diazabicyclo[5.4.0]undecene). These synthetic strategies underscore the compound's accessibility for further derivatization and exploration.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one (CAS No. 1804211-63-9) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features enable selective interactions with biological targets such as kinases, making it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.